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Compound of Interest

Compound Name: Cbz-NH-PEG4-C2-acid

Cat. No.: B606519

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Cbz-NH-
PEG4-C2-acid, a discrete polyethylene glycol (dPEG®) linker molecule. Due to the absence of
a comprehensive Safety Data Sheet (SDS), this document synthesizes information from
chemical suppliers and general best practices for handling similar hygroscopic and reactive
chemical compounds. It is intended to supplement, not replace, standard laboratory safety
protocols.

Chemical and Physical Properties

Cbz-NH-PEG4-C2-acid is a PROTAC (Proteolysis Targeting Chimera) linker used in targeted
protein degradation research.[1] It features a carboxybenzyl (Cbz) protected amine group and
a terminal carboxylic acid, connected by a PEG4 spacer. This structure allows for its
conjugation to a target protein ligand and an E3 ligase ligand.[1]

Summary of Properties:
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Property Value Source

Cbz-N-amido-PEG4-COOH, )
Synonyms ] ] Multiple Sources
Cbz-N-amido-PEG4-acid

Molecular Formula C19H29NOs [2]

Molecular Weight 399.44 g/mol [2]

Appearance Solid or oil, may be tacky [2][3]

Purity Typically >95% Multiple Sources

- Methylene chloride, DMAC,
Solubility [2]
DMSO
Hygroscopicity Hygroscopic solid [2]

Safety and Handling

As with any chemical reagent, proper personal protective equipment (PPE), including safety
glasses, lab coats, and gloves, should be worn at all times. Work should be conducted in a
well-ventilated area or a chemical fume hood.

Key Handling Considerations:

e Hygroscopic Nature: This compound readily absorbs moisture from the air, which can affect
its reactivity and handling.[2] The solid may become tacky and difficult to manipulate if
exposed to air.[2]

» Storage: Store at -20°C in a tightly sealed container under an inert atmosphere (e.g., argon
or nitrogen).[1][2] Always allow the container to warm to room temperature before opening to
prevent condensation of atmospheric moisture.[2]

e Solution Preparation: Stock solutions can be prepared using dry solvents and should be
stored frozen when not in use.[2]

Experimental Protocols
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While specific experimental protocols are highly dependent on the target protein and E3 ligase
ligands, a general workflow for the use of Cbz-NH-PEG4-C2-acid in PROTAC synthesis is
outlined below.

General PROTAC Synthesis Workflow:

e Ligand Functionalization: Ensure that the target protein ligand and the E3 ligase ligand have
appropriate functional groups for conjugation (e.g., a free amine to react with the carboxylic
acid of the linker).

 Activation of Carboxylic Acid: The terminal carboxylic acid of Cbz-NH-PEG4-C2-acid is
typically activated using coupling agents like EDC (1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide) or DCC (N,N'-Dicyclohexylcarbodiimide) to facilitate
amide bond formation.

» Conjugation: The activated linker is then reacted with the amine-functionalized ligand (either
the target protein or E3 ligase ligand).

o Deprotection: The Cbz protecting group on the other end of the linker is removed. A common
method for Cbz deprotection is hydrogenolysis using a palladium catalyst (e.g., Pd/C).[2]

e Second Conjugation: The newly deprotected amine on the linker-ligand conjugate is then
coupled to the second ligand (which should have an activated carboxylic acid or other
suitable functional group).

 Purification and Characterization: The final PROTAC molecule is purified, typically by
chromatography (e.g., HPLC), and its identity and purity are confirmed by analytical methods
such as LC-MS and NMR.

Stability and Storage

Proper storage is critical to maintaining the integrity and reactivity of Cbz-NH-PEG4-C2-acid.
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Condition Recommendation

Storage Temperature -20°C

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)

Light Protect from light

Moisture Keep in a dry environment. The compound is

hygroscopic.

In-Solution Stability In dry solvent at -80°C, stable for up to one year.

Visualizations

Safe Handling Workflow

The following diagram illustrates the recommended workflow for safely handling Cbz-NH-
PEG4-C2-acid from receipt to disposal.
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Safe handling workflow for Cbz-NH-PEG4-C2-acid.
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Role as a PROTAC Linker

This diagram illustrates the fundamental role of Cbz-NH-PEG4-C2-acid in forming a PROTAC
molecule, which then recruits an E3 ligase to a target protein for ubiquitination and subsequent
degradation.

Role of Cbz-NH-PEG4-C2-acid in PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Cbz-NH-
PEG4-C2-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606519#cbz-nh-peg4-c2-acid-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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